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Compound of Interest

Compound Name: 2-Bromo-3'-chloropropiophenone

Cat. No.: B015139 Get Quote

An In-depth Technical Guide to 2-Bromo-3'-chloropropiophenone for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3'-
chloropropiophenone, a key intermediate in organic and pharmaceutical synthesis. The

document details its chemical structure, physicochemical properties, synthesis protocols, and

its role in the development of therapeutic agents.

Chemical Structure and Identification
2-Bromo-3'-chloropropiophenone, with the IUPAC name 2-bromo-1-(3-chlorophenyl)propan-

1-one, is a halogenated aromatic ketone.[1][2] Its structure consists of a propiophenone core

with a bromine atom at the alpha position of the ethyl chain and a chlorine atom at the meta (3')

position of the phenyl ring.[1] This substitution pattern enhances its reactivity, making it a

versatile building block in organic synthesis.[3]

The chemical structure can be represented by the SMILES notation:

CC(Br)C(=O)C1=CC(Cl)=CC=C1.[2]

Physicochemical and Pharmacokinetic Properties
2-Bromo-3'-chloropropiophenone is typically a colorless to pale yellow liquid or a white to off-

white crystalline powder.[2][3][4] It is soluble in various organic solvents such as acetonitrile,

chloroform, dichloromethane, and ethyl acetate.[1][3][5][6][7][8]
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A summary of its key properties is presented in the table below.

Property Value Source

CAS Number 34911-51-8 [1][2][4][6][8][9][10]

Molecular Formula C9H8BrClO [1][2][5][6][8][9][10][11][12][13]

Molecular Weight 247.52 g/mol [2][4][5][6][8][10][12]

IUPAC Name
2-bromo-1-(3-

chlorophenyl)propan-1-one
[1][2][5][10][14]

Synonyms

α-Bromo-3-

chloropropiophenone, 2-

Bromo-1-(3-chlorophenyl)-1-

propanone, Bupropion Related

Compound G

[2][3]

Appearance

Colorless to pale yellow liquid

or yellow to brown colored

liquid

[2][3][4][12]

Boiling Point
148-148.5 °C at 9 Torr; 295 °C

at 760 mmHg
[2][6][8][9]

Density 1.518 - 1.532 g/cm³ [2][5][6][8][9][12]

Refractive Index 1.577 [5][6][7][8]

Flash Point 132.2 °C [12]

Solubility

Soluble in acetonitrile,

chloroform, dichloromethane,

and ethyl acetate

[1][3][5][6][8]

Storage
Refrigerator, under inert

atmosphere
[3][4][6][7][8]
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The primary synthetic route to 2-Bromo-3'-chloropropiophenone is through the α-bromination

of 3'-chloropropiophenone.[1][2] This electrophilic substitution reaction can be carried out using

various brominating agents, with molecular bromine (Br₂) and N-bromosuccinimide (NBS)

being the most common.[1][3] The reaction is typically performed in a suitable solvent such as

acetic acid or dichloromethane.[1][2]

A logical workflow for the synthesis is depicted below.

Synthesis Workflow for 2-Bromo-3'-chloropropiophenone

Starting Materials

Reaction Purification Final Product

3'-Chloropropiophenone

α-BrominationBrominating Agent (e.g., Br₂, NBS)

Solvent (e.g., Dichloromethane, Acetic Acid)

Work-up & Purification
(e.g., Recrystallization, Chromatography)

2-Bromo-3'-chloropropiophenone

Click to download full resolution via product page

Synthesis Workflow

Experimental Protocol: α-Bromination of 3'-
Chloropropiophenone
This protocol describes the synthesis of 2-Bromo-3'-chloropropiophenone via the

bromination of 3'-chloropropiophenone using molecular bromine.

Materials:

3'-Chloropropiophenone

Molecular Bromine (Br₂)
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Dichloromethane (DCM) or Acetic Acid

Anhydrous Aluminum Chloride (AlCl₃) (optional, as catalyst)

Sodium bicarbonate solution (for work-up)

Anhydrous sodium sulfate or magnesium sulfate (for drying)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 3'-chloropropiophenone in dichloromethane. If using a catalyst, add a small

amount of anhydrous aluminum chloride (0.1-0.2 equivalents).[2] Cool the mixture in an ice

bath to 0-5 °C.[1][2]

Addition of Bromine: Slowly add a stoichiometric equivalent of molecular bromine, dissolved

in a small amount of dichloromethane, to the cooled solution via the dropping funnel over a

period of 30-60 minutes.[2] Maintain the temperature between 0-5 °C during the addition to

minimize side reactions such as di-bromination.[1][2]

Reaction Monitoring: After the addition is complete, allow the reaction to stir at room

temperature for 1-2 hours.[2] The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated

solution of sodium bicarbonate to neutralize any remaining acid. Transfer the mixture to a
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separatory funnel.

Extraction and Drying: Separate the organic layer. Wash the organic layer sequentially with

water and brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Purification: Filter to remove the drying agent and concentrate the organic layer under

reduced pressure using a rotary evaporator. The crude product can be further purified by

recrystallization or column chromatography to yield pure 2-Bromo-3'-
chloropropiophenone.

Applications in Drug Development
2-Bromo-3'-chloropropiophenone is a crucial intermediate in the synthesis of various

pharmaceutical compounds, most notably the antidepressant bupropion.[2][8] It serves as a

precursor in the multi-step synthesis of bupropion and other related psychoactive molecules.[8]

Its role as an impurity in bupropion hydrochloride is also noted, with the United States

Pharmacopeia (USP) setting a limit of no more than 0.1%.[8]

The relationship of 2-Bromo-3'-chloropropiophenone as a key intermediate is illustrated

below.

Role of 2-Bromo-3'-chloropropiophenone in Synthesis

3'-Chloropropiophenone

2-Bromo-3'-chloropropiophenone
(Key Intermediate)

α-Bromination

Bupropion & Other
Pharmaceutical Actives

Further Synthetic Steps

Other Organic
Compounds

Various Organic Reactions
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Intermediate in Pharmaceutical Synthesis

Safety and Handling
2-Bromo-3'-chloropropiophenone is considered a hazardous chemical.[3] It is irritating to the

eyes, respiratory system, and skin.[8][15] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood. Store the compound in a cool, dry

place, preferably in a refrigerator under an inert atmosphere.[3][4][5][6][7][8]

Conclusion
2-Bromo-3'-chloropropiophenone is a valuable and versatile intermediate in organic and

medicinal chemistry. Its well-defined synthesis and reactive nature make it an essential building

block for the creation of complex molecules, including important pharmaceuticals. A thorough

understanding of its properties, synthesis, and handling is crucial for researchers and

professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-3'-chloropropiophenone | 34911-51-8 | Benchchem [benchchem.com]

2. Buy 2-Bromo-3'-chloropropiophenone (EVT-332346) | 34911-51-8 [evitachem.com]

3. Page loading... [wap.guidechem.com]

4. 2-Bromo-3'-chloropropiophenone | 34911-51-8 [sigmaaldrich.com]

5. 2-Bromo-3'-chloropropiophenone, 98% 1 g | Buy Online | Thermo Scientific Alfa Aesar |
Fisher Scientific [fishersci.co.uk]

6. 34911-51-8 CAS MSDS (2-Bromo-3'-chloropropiophenone) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b015139?utm_src=pdf-body-img
https://www.benchchem.com/product/b015139?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-bromo-3-chloropropiophenone-dic89151.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3271779.htm
https://www.fishersci.ca/shop/products/2-bromo-3-chloropropiophenone-98-thermo-scientific/p-7056215
https://wap.guidechem.com/encyclopedia/2-bromo-3-chloropropiophenone-dic89151.html
https://www.sigmaaldrich.com/HK/zh/product/accelachembioinc/ac5h30533c69?context=bbe
https://www.fishersci.co.uk/shop/products/2-bromo-3-chloropropiophenone-98-thermo-scientific/15482439
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3271779.aspx
https://www.chemicalbook.com/price-india/34911-51-8.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3271779.htm
https://www.benchchem.com/product/b015139?utm_src=pdf-body
https://www.benchchem.com/product/b015139?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b015139
https://www.evitachem.com/product/evt-332346
https://wap.guidechem.com/encyclopedia/2-bromo-3-chloropropiophenone-dic89151.html
https://www.sigmaaldrich.com/HK/zh/product/accelachembioinc/ac5h30533c69?context=bbe
https://www.fishersci.co.uk/shop/products/2-bromo-3-chloropropiophenone-98-thermo-scientific/15482439
https://www.fishersci.co.uk/shop/products/2-bromo-3-chloropropiophenone-98-thermo-scientific/15482439
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3271779.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3271779.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. 2-Bromo-3'-chloropropiophenone price,buy 2-Bromo-3'-chloropropiophenone -
chemicalbook [chemicalbook.com]

8. 2-Bromo-3'-chloropropiophenone | 34911-51-8 [chemicalbook.com]

9. 2-Bromo-3'-chloropropiophenone | CAS#:34911-51-8 | Chemsrc [chemsrc.com]

10. alpha-Bromo-3-chloropropiophenone | C9H8BrClO | CID 4992116 - PubChem
[pubchem.ncbi.nlm.nih.gov]

11. 2-Bromo-3-Chloro Propiophenone Manufacturer,2-Bromo-3-Chloro Propiophenone
Supplier,Exporter, India [gauranginternational.com]

12. alfa-chemistry.com [alfa-chemistry.com]

13. 2-Bromo-3'-chloropropiophenone, 98% 5 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

14. 2-Bromo-3'-chloropropiophenone | 34911-51-8 [sigmaaldrich.com]

15. 2-Bromo-3'-chloropropiophenone, 98% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [2-Bromo-3'-chloropropiophenone chemical structure
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015139#2-bromo-3-chloropropiophenone-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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